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Compound of Interest

Compound Name: C.I. Direct Red 16

Cat. No.: B12363519 Get Quote

An In-depth Technical Guide to Direct Red 80
For researchers, scientists, and drug development professionals, Direct Red 80, also known by

its synonym Sirius Red, is a valuable polyazo dye. Its principal application lies in the

histological staining of collagen and amyloid, making it a crucial tool in fibrosis research and

the study of amyloid-related diseases.[1][2] This guide provides a comprehensive overview of

its chemical properties, applications, and experimental protocols.

Core Properties and Specifications
Direct Red 80 is a water-soluble dye with a strong affinity for collagen and amyloid fibrils.[3][4]

Unlike many traditional direct dyes, it does not release benzidine upon degradation, rendering it

a safer alternative.[1][2]
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Property Value Reference

CAS Number 2610-10-8 [1][5][6]

Molecular Weight 1373.07 g/mol [1][5][6]

Molecular Formula C45H26N10Na6O21S6 [1][5][6]

Appearance
Dark red, purple, or brown

powder
[7]

C.I. Number 35780 [6][8]

Solubility and Spectral Data
Property Value Reference

Solubility

Soluble in water (yielding a

blue-ray red to product red

solution), ethanol, and soluble

fiber element. Insoluble in

other organic solvents.

[8][9]

λmax (in H2O) 524 - 532 nm [6][7]

Extinction Coefficient (ε) ≥32000 at 524-530 nm in H2O [6]

Applications in Research and Drug Development
The primary utility of Direct Red 80 in a research context is its ability to selectively stain

collagen and amyloid.[3] This property is exploited in various fields:

Fibrosis Research: Direct Red 80 staining is extensively used to visualize and quantify

collagen deposition in tissues, a hallmark of fibrosis. This is critical in preclinical studies for

evaluating the efficacy of anti-fibrotic drug candidates.

Amyloidosis Research: The dye is also employed to identify amyloid deposits in tissues,

aiding in the histopathological diagnosis and investigation of diseases such as Alzheimer's

disease and various systemic amyloidoses.[1]
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Cardiac Muscle Staining: It also finds application as a stain for cardiac muscle tissue.[5]

Experimental Protocol: Picrosirius Red Staining for
Collagen
The most common application of Direct Red 80 is in the Picrosirius Red staining method, which

enhances the natural birefringence of collagen fibers, allowing for their visualization and

differentiation under polarized light.

Materials
0.1% Direct Red 80 (Sirius Red) in saturated aqueous picric acid solution

0.2% Phosphomolybdic acid (PMA) solution

0.01 M Hydrochloric acid (HCl)

Deionized water (dH2O)

Deparaffinized and rehydrated tissue sections

Procedure
Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to dH2O.

PMA Pre-treatment: Wash samples in dH2O and then pretreat with a 0.2% solution of

phosphomolybdic acid for 40 minutes. This step renders the cytoplasm colorless.[1]

Staining: Incubate the slides in a solution of 0.1% Direct Red 80 diluted in saturated aqueous

picric acid for 30 minutes.[1]

Washing: Wash each sample in 0.01 M HCl for 2 minutes to remove non-specific staining.[1]

Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol, clear

in xylene, and mount with a suitable mounting medium.
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Sample Preparation

Staining Protocol

Visualization

Deparaffinize & Rehydrate Tissue

Wash in dH2O

Pre-treat with 0.2% PMA (40 min)

Stain with 0.1% Direct Red 80 in Picric Acid (30 min)

Wash in 0.01 M HCl (2 min)

Dehydrate & Mount

Microscopy (Bright-field & Polarized Light)

Click to download full resolution via product page

Picrosirius Red Staining Workflow

Mechanism of Staining
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Direct Red 80 is an elongated, acidic dye. Its sulfonic acid groups interact with the basic amino

acid residues of collagen molecules. The elongated nature of the dye molecule allows it to align

parallel to the long axis of the collagen fibers, enhancing their natural birefringence when

viewed under polarized light. This property is particularly useful for distinguishing between

different types of collagen, as thicker, more mature fibers appear as bright orange-red, while

thinner, less organized fibers appear greenish-yellow.

Logical Relationship in Staining

Direct Red 80

Collagen Fiber
Interaction

Result

Elongated Dye Molecule
with Sulfonic Acid Groups

Ionic Bonding & Parallel AlignmentBasic Amino Acid Residues
in a Crystalline Structure

Enhanced Birefringence
(Polarized Light Microscopy)

Click to download full resolution via product page

Mechanism of Direct Red 80 Staining of Collagen

Safety and Handling
While safer than many other direct dyes, proper handling of Direct Red 80 is essential.

Personal Protective Equipment: Wear appropriate protective eyeglasses or chemical safety

goggles, gloves, and clothing to prevent skin and eye contact.[10][11]

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize dust generation and inhalation.[10]

Storage: Store in a cool, dry place in a tightly sealed container away from incompatible

substances and sources of ignition.[12]
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First Aid: In case of eye or skin contact, flush immediately with plenty of water for at least 15

minutes.[10][11] If inhaled, move to fresh air.[10][11] If ingested, rinse the mouth with water

and seek medical attention.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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